Cas no 1807180-01-3 (1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene)

• Product Name: 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene
• CAS No: 1807180-01-3
• MF: C₇H₃Br₂F₂NO₃
• MW: 346.908427476883
• CID: 4978594
• Update Time: 2025-10-28

1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene

• Inchi： 1S/C7H3Br2F2NO3/c8-3-1-4(12(13)14)6(9)5(2-3)15-7(10)11/h1-2,7H
• InChI Key： OSGUWGWICWKTMR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC(F)F)Br)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 4.1
• Topological Polar Surface Area: 55

Additional information on 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene

Recent Advances in the Study of 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene (CAS: 1807180-01-3)

1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene (CAS: 1807180-01-3) is a halogenated nitrobenzene derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and material science. This compound features a difluoromethoxy group and two bromine atoms, which contribute to its reactivity and potential as a building block for more complex molecules. Recent studies have explored its synthesis, reactivity, and potential biological activities, making it a compound of significant interest.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene, focusing on optimizing yield and purity. The study highlighted the importance of controlled reaction conditions, such as temperature and solvent selection, to minimize side reactions and improve the overall efficiency of the synthesis. The authors also explored the compound's potential as an intermediate in the synthesis of novel fluorinated pharmaceuticals, leveraging its difluoromethoxy group for enhanced metabolic stability.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, examined the biological activity of 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene and its derivatives. The researchers found that the compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting potential applications in the development of anti-inflammatory agents. However, further optimization of the scaffold is required to improve selectivity and reduce off-target effects.

In addition to its pharmaceutical potential, 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene has also been studied for its applications in material science. A 2024 paper in ACS Applied Materials & Interfaces reported its use as a precursor for the synthesis of fluorinated polymers with unique electronic properties. These polymers demonstrated promising performance in organic electronic devices, such as OLEDs and sensors, due to their enhanced stability and charge transport characteristics.

Despite these advancements, challenges remain in the large-scale production and application of 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene. Issues such as cost-effective synthesis, environmental impact, and scalability need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic methods, further exploration of its biological activities, and the design of novel derivatives with improved properties.

In conclusion, 1,4-Dibromo-2-difluoromethoxy-6-nitrobenzene (CAS: 1807180-01-3) represents a versatile compound with promising applications in both medicinal chemistry and material science. Continued research efforts are expected to uncover new opportunities and address existing challenges, paving the way for its broader utilization in these fields.